Cas no 51134-60-2 (2-Octanone, 3-bromo-)
2-Octanone, 3-bromo- structure
Product Name:2-Octanone, 3-bromo-
CAS No:51134-60-2
MF:C8H15BrO
MW:207.108102083206
CID:373193
PubChem ID:3016611
Update Time:2025-04-19
2-Octanone, 3-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 2-Octanone, 3-bromo-
- 3-bromooctan-2-one
- EINECS 257-002-1
- SCHEMBL8937075
- NS00057586
- 51134-60-2
- 3-bromo-2-octanone
- DTXSID90965412
-
- Inchi: 1S/C8H15BrO/c1-3-4-5-6-8(9)7(2)10/h8H,3-6H2,1-2H3
- InChI Key: RXVLGSOXBONDHK-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)CCCCC
Computed Properties
- Exact Mass: 206.03065
- Monoisotopic Mass: 206.030628
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1
Experimental Properties
- Density: 1.209
- Boiling Point: 226.9°Cat760mmHg
- Flash Point: 32.8°C
- Refractive Index: 1.459
- PSA: 17.07
2-Octanone, 3-bromo- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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